Cas no 518996-40-2 ((4-Benzenesulfonyl-piperazin-1-yl)-biphenyl-4-yl-methanone)

• Product Name: (4-Benzenesulfonyl-piperazin-1-yl)-biphenyl-4-yl-methanone
• CAS No: 518996-40-2
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 3075384
• PubChem ID: 2169035
• Update Time: 2025-04-21

(4-Benzenesulfonyl-piperazin-1-yl)-biphenyl-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (4-Benzenesulfonyl-piperazin-1-yl)-biphenyl-4-yl-methanone
• Oprea1_782636
• [4-(benzenesulfonyl)piperazin-1-yl]-(4-phenylphenyl)methanone
• STK101414
• 1-(benzenesulfonyl)-4-{[1,1'-biphenyl]-4-carbonyl}piperazine
• biphenyl-4-yl[4-(phenylsulfonyl)piperazin-1-yl]methanone
• 4-phenylphenyl 4-(phenylsulfonyl)piperazinyl ketone
• AT-057/43314026
• Z29406316
• 1-([1,1'-biphenyl]-4-ylcarbonyl)-4-(phenylsulfonyl)piperazine
• Oprea1_016822
• AKOS003259927
• 518996-40-2

• Inchi： 1S/C23H22N2O3S/c26-23(21-13-11-20(12-14-21)19-7-3-1-4-8-19)24-15-17-25(18-16-24)29(27,28)22-9-5-2-6-10-22/h1-14H,15-18H2
• InChI Key： JYROQUALFRCDIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(C2C=CC(C3C=CC=CC=3)=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 406.13511374Da
• Monoisotopic Mass: 406.13511374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.1Ų